Cas no 361174-24-5 (ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• CAS No: 361174-24-5
• MF: C₂₄H₂₆N₄O₅S₂
• MW: 514.617043018341
• CID: 6183784
• PubChem ID: 4121638
• Update Time: 2025-07-19

ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• Ethyl 4-[4-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• SR-01000445969-1
• 361174-24-5
• AKOS002046355
• F0834-0252
• Oprea1_378719
• SR-01000445969
• ethyl 4-((4-((5-methyl-4-phenylthiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• ethyl 4-{4-[(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate

• Inchi： 1S/C24H26N4O5S2/c1-3-33-24(30)27-13-15-28(16-14-27)35(31,32)20-11-9-19(10-12-20)22(29)26-23-25-21(17(2)34-23)18-7-5-4-6-8-18/h4-12H,3,13-16H2,1-2H3,(H,25,26,29)
• InChI Key： JJEGQWQBQHHGQB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(C3C=CC=CC=3)=C(C)S2)=O)=CC=1)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 514.13446229g/mol
• Monoisotopic Mass: 514.13446229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate

Comprehensive Analysis of Ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 361174-24-5)

The compound ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 361174-24-5) is a sophisticated organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a thiazole ring, benzenesulfonyl group, and piperazine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, given its unique carbamoyl and sulfonyl functional groups.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. The structural attributes of ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate align well with these trends, as its heterocyclic core and sulfonamide linkage are often associated with bioactivity. This has led to increased searches for "thiazole derivatives in drug design" and "piperazine-based therapeutic agents," reflecting growing scientific curiosity.

The synthesis of CAS No. 361174-24-5 involves multi-step organic reactions, including amide coupling and sulfonylation, which are critical for achieving high purity and yield. Laboratories focusing on medicinal chemistry often explore its derivatives to optimize pharmacokinetic properties, such as solubility and metabolic stability. This aligns with the broader industry focus on "improving drug-like properties" and "structure-activity relationship (SAR) studies," which are frequently searched topics in academic and industrial circles.

From a mechanistic perspective, the compound's sulfonylpiperazine segment is hypothesized to interact with protein targets, making it a candidate for kinase inhibition or GPCR modulation. Such hypotheses are bolstered by the rising interest in "computational docking studies" and "fragment-based drug discovery," as researchers seek to validate its binding affinity and selectivity. The integration of AI-driven molecular modeling tools has further accelerated these investigations, addressing common queries like "how to predict compound bioactivity."

In summary, ethyl 4-{4-(5-methyl-4-phenyl-1,3-thiazol-2-yl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate represents a promising scaffold for drug development, with its multifunctional architecture offering diverse opportunities for innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and chemical biology.